Cas no 31738-06-4 (1H-Isoindole-1,3(2H)-dione,2,2'-(1,2-ethanediyl)bis[4,5,6,7-tetrachloro-)

1H-Isoindole-1,3(2H)-dione,2,2'-(1,2-ethanediyl)bis[4,5,6,7-tetrachloro- structure
31738-06-4 structure
Product Name:1H-Isoindole-1,3(2H)-dione,2,2'-(1,2-ethanediyl)bis[4,5,6,7-tetrachloro-
CAS No:31738-06-4
MF:C18H4Cl8N2O4
MW:595.859356880188
CID:311666
PubChem ID:15036718
Update Time:2025-04-19

1H-Isoindole-1,3(2H)-dione,2,2'-(1,2-ethanediyl)bis[4,5,6,7-tetrachloro- Chemical and Physical Properties

Names and Identifiers

    • 4,5,6,7-tetrachloro-2-[2-(4,5,6,7-tetrachloro-1,3-dioxoisoindol-2-yl)ethyl]isoindole-1,3-dione
    • 2,2'-ethane-1,2-diylbis(4,5,6,7-tetrachloro-1H-isoindole-1,3(2H)-dione)
    • N,N'-Ethylenebis(3,4,5,6-tetrachlorophthalimide)
    • 1,2-Bis(tetrachlorophthalimido)ethane
    • N,N'-Ethylenebis(tetrachlorophthalimide)
    • Phthalimide,N,N'-ethylenebis[tetrachloro- (8CI)
    • NS00029170
    • SCHEMBL1813132
    • EINECS 250-785-0
    • UNII-547L983MV2
    • 31738-06-4
    • 2,2'-(1,2-ETHANEDIYL)BIS(4,5,6,7-TETRACHLORO-1H-ISOINDOLE-1,3(2H)-DIONE)
    • 4,5,6,7-TETRACHLORO-2-(2-(4,5,6,7-TETRACHLORO-1,3-DIOXOISOINDOL-2-YL)ETHYL)ISOINDOLE-1,3-DIONE
    • DTXSID80185627
    • 1H-Isoindole-1,3(2H)-dione, 2,2'-(1,2-ethanediyl)bis(4,5,6,7-tetrachloro-
    • 547L983MV2
    • 1H-Isoindole-1,3(2H)-dione,2,2'-(1,2-ethanediyl)bis[4,5,6,7-tetrachloro-
    • Inchi: 1S/C18H4Cl8N2O4/c19-7-3-4(8(20)12(24)11(7)23)16(30)27(15(3)29)1-2-28-17(31)5-6(18(28)32)10(22)14(26)13(25)9(5)21/h1-2H2
    • InChI Key: UXBPFRRDCKDGFX-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=C(C2C(N(C(C=21)=O)CCN1C(C2C(=C(C(=C(C=2C1=O)Cl)Cl)Cl)Cl)=O)=O)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 591.76832
  • Monoisotopic Mass: 160.003955
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.4
  • XLogP3: 6.6

Experimental Properties

  • Density: 1.895
  • Boiling Point: 722.3°Cat760mmHg
  • Flash Point: 390.6°C
  • Refractive Index: 1.702
  • PSA: 74.76
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent